1-(4-ethoxy-3-methoxyphenyl)-2-[3-(trifluoromethyl)phenyl]-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione

• IUPAC Name: 1-(4-ethoxy-3-methoxyphenyl)-2-[3-(trifluoromethyl)phenyl]-1H-chromeno[2,3-c]pyrrole-3,9-dione
• InChI: InChI=1S/C27H20F3NO5/c1-3-35-20-12-11-15(13-21(20)34-2)23-22-24(32)18-9-4-5-10-19(18)36-25(22)26(33)31(23)17-8-6-7-16(14-17)27(28,29)30/h4-14,23H,3H2,1-2H3
• InChI Key: OEGLBLQJFXACBI-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)C2C3=C(C(=O)N2C4=CC=CC(=C4)C(F)(F)F)OC5=CC=CC=C5C3=O)OC
• Molecular Formula: C27H20F3NO5
• Molecular Weight: 495.4 g/mol

Description

The compound of interest is a complex organic molecule that falls within the category of heterocyclic compounds, which are known for their presence in various biological activities and chemical properties. Its structure suggests potential for diverse chemical reactions and interactions, making it a subject of interest for chemical and pharmaceutical research.

Synthesis Analysis

The synthesis of related heterocyclic compounds often involves multicomponent reactions, offering a practical approach to obtaining a variety of substituted dihydrochromeno[2,3-c]pyrrole diones. An efficient synthesis route for related compounds utilizes a combination of condensation, cyclization, and acylation reactions (Vydzhak et al., 2021).

Molecular Structure Analysis

X-ray crystallography provides insight into the molecular structure of related compounds, revealing specific conformations and intramolecular interactions. For example, studies on similar pyrrolidine diones have shown diverse conformations that are crucial for their chemical reactivity and interaction with other molecules (Das et al., 2009).

Chemical Reactions and Properties

These compounds participate in various chemical reactions, including cycloadditions, which are pivotal for synthesizing novel heterocyclic structures with potential biological activities. For instance, cycloaddition reactions have been employed to create pyranopyrrole derivatives in a highly regio- and stereoselective manner, indicating the versatility of these compounds in synthetic organic chemistry (Horiguchi et al., 1996).

Physical Properties Analysis

The physical properties, such as solubility, melting points, and crystalline structure, are crucial for understanding the applications and handling of these compounds. For related heterocyclic compounds, crystalline structures obtained through X-ray analysis provide valuable information on the stability and solubility of these molecules (He, 2010).

Chemical Properties Analysis

The chemical properties, including reactivity with various reagents, stability under different conditions, and the potential for further functionalization, are essential for exploring the utility of these compounds in synthetic and medicinal chemistry. Studies on similar compounds have highlighted their reactivity and provided pathways for generating a wide range of derivatives, expanding the scope of their applications in chemical synthesis (Vydzhak & Panchishyn, 2010).